Cas no 72130-68-8 (Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate)
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate is a heterocyclic compound featuring an indolizine core with a hydroxyl group at the 7-position and a keto functionality at the 5-position. The ethyl ester moiety at the 8-position enhances its solubility in organic solvents, facilitating further synthetic modifications. This structure is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. Its rigid polycyclic framework offers stability, while the functional groups provide sites for selective derivatization. The compound’s synthetic versatility makes it valuable for exploratory research in pharmaceutical and agrochemical applications.
72130-68-8 structure
Product Name:Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate
CAS No:72130-68-8
MF:C11H13NO4
MW:223.225223302841
CID:59316
PubChem ID:54680554
Update Time:2025-11-02
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate
- 1,2,3,5-Tetrahydro-7-hydroxy-5-oxo-8-indolizinecarboxylic acid ethyl ester
- ethyl 7-hydroxy-5-oxo-1,2,3,5-
- ethyl 7-hydroxy-5-oxo-2,3-dihydro-1H-indolizine-8-carboxylate
- 7-hydroxy-5-oxo-1,2,3,5-tetrahydro-indolizine-8-carboxylic acid ethyl ester
- 7-Hydroxy-8-(ethoxycarbonyl)-2,3-dihydro-1H-indolizin-5-one
- 7-hydroxy-8-methoxycarbonyl-2,3-dihydro-1H-indolizin-5-one
- Ethyl 5-hydroxy-7-oxo-2,3-dihydro-1H-indolizine-8-carboxylate
- ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydro-8-indolizinecarboxylate
- SCHEMBL711780
- AC-24696
- AS-76333
- 7-Hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate
- ZB1363
- AKOS005724029
- DTXSID40715686
- AKOS005063574
- ethyl7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate
- 72130-68-8
- NWSKLPDPUFBJDU-UHFFFAOYSA-N
- CS-0100891
- FT-0656807
- DB-029757
- STL096125
- ethyl 5-hydroxy-7-oxo-1,2,3,7-tetrahydroindolizine-8-carboxylate
- ETHYL 7-HYDROXY-5-OXO-1,2,3,5-TETRAHYDROINDOLIZINE -8-CARBOXYLATE
-
- MDL： MFCD03085738
- Inchi： 1S/C11H13NO4/c1-2-16-11(15)10-7-4-3-5-12(7)9(14)6-8(10)13/h6,13H,2-5H2,1H3
- InChI Key： NWSKLPDPUFBJDU-UHFFFAOYSA-N
- SMILES： O=C1C=C(C(C(=O)OCC)=C2CCCN21)O
Computed Properties
- Exact Mass: 223.08400
- Monoisotopic Mass: 223.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 368.872 °C at 760 mmHg
- Flash Point: 368.872 °C at 760 mmHg
- Refractive Index: 1.593
- PSA: 68.53000
- LogP: 0.67680
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MR933-50mg |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95+% | 50mg |
269.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MR933-200mg |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95+% | 200mg |
666.0CNY | 2021-07-15 | |
| eNovation Chemicals LLC | Y1213412-5g |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95% | 5g |
$1000 | 2024-07-23 | |
| Alichem | A199008613-1g |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95% | 1g |
$495.95 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X44745-1g |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95% | 1g |
¥1343.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X44745-250mg |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95% | 250mg |
¥447.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X44745-100mg |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95% | 100mg |
¥195.0 | 2023-09-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1171531-250mg |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95% | 250mg |
￥991.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1171531-1g |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95% | 1g |
￥2862.00 | 2024-05-02 | |
| 1PlusChem | 1P005KLK-100mg |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate |
72130-68-8 | 95% | 100mg |
$48.00 | 2024-04-21 |
Ethyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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